Cas no 1804361-27-0 (Methyl 6-iodo-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Methyl 6-iodo-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1804361-27-0
• MF: C₁₀H₉F₃INO₄
• MW: 391.082445859909
• CID: 4832188
• Update Time: 2025-10-08

Methyl 6-iodo-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-iodo-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C10H9F3INO4/c1-17-6-4-7(14)15-9(19-10(11,12)13)5(6)3-8(16)18-2/h4H,3H2,1-2H3
• InChI Key： GWLYBOJDXUCGJI-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(=N1)OC(F)(F)F)CC(=O)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• XLogP3: 2.8
• Topological Polar Surface Area: 57.6

Additional information on Methyl 6-iodo-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetate

Methyl 6-iodo-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetate

The compound Methyl 6-iodo-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804361-27-0) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a pyridine ring substituted with multiple functional groups, including an iodo group, a methoxy group, a trifluoromethoxy group, and an acetate ester group. The combination of these substituents imparts unique chemical properties to the molecule, making it a valuable compound for research and development purposes.

The pyridine ring serves as the central framework of this compound, with substituents attached at positions 2, 3, 4, and 6. The 6-iodo group introduces halogenation, which can influence the electronic properties of the molecule. The 4-methoxy group adds electron-donating characteristics, enhancing the reactivity of the compound in certain chemical reactions. The 2-trifluoromethoxy group contributes both electron-withdrawing effects and steric hindrance, which can be advantageous in controlling reaction pathways. Finally, the 3-acetate ester group provides an additional functional handle for further chemical modifications or as a protecting group during synthesis.

Recent studies have highlighted the potential of Methyl 6-iodo-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetate in various applications. For instance, researchers have explored its use as an intermediate in the synthesis of bioactive compounds. The presence of multiple functional groups allows for versatile reactivity, enabling the formation of diverse derivatives that can be tested for biological activity. Additionally, this compound has shown promise in materials science, particularly in the development of advanced materials with tailored electronic properties.

In terms of synthesis, Methyl 6-iodo-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetate is typically prepared through multi-step organic synthesis involving a series of carefully controlled reactions. The synthesis begins with the preparation of the pyridine ring system, followed by successive substitution reactions to introduce each functional group. The introduction of the trifluoromethoxy group is often achieved through nucleophilic aromatic substitution or other specialized techniques due to its electron-withdrawing nature.

One of the most recent advancements in the study of this compound involves its application in drug discovery. Researchers have utilized its unique structure to design and synthesize potential drug candidates targeting specific biological pathways. For example, derivatives of this compound have been tested for their ability to inhibit certain enzymes or modulate receptor activity, demonstrating promising results in preliminary assays.

Moreover, Methyl 6-iodo-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetate has been investigated for its role in materials science applications. Its electronic properties make it a candidate for use in organic electronics or as a precursor for advanced materials such as conductive polymers or metal-free catalysts.

In conclusion, Methyl 6-iodo-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804361-27-) is a versatile and valuable compound with a wide range of potential applications across multiple disciplines. Its complex structure and unique functional groups make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.